3,4-bis[(2-thienylcarbonyl)amino]benzoic acid

• IUPAC Name: 3,4-bis(thiophene-2-carbonylamino)benzoic acid
• InChI: InChI=1S/C17H12N2O4S2/c20-15(13-3-1-7-24-13)18-11-6-5-10(17(22)23)9-12(11)19-16(21)14-4-2-8-25-14/h1-9H,(H,18,20)(H,19,21)(H,22,23)
• InChI Key: SYWPEXRTDBIURQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=C(C=C(C=C2)C(=O)O)NC(=O)C3=CC=CS3
• Molecular Formula: C17H12N2O4S2
• Molecular Weight: 372.4 g/mol

Description

3,4-bis[(2-thienylcarbonyl)amino]benzoic acid, also known as BTABA, is a chemical compound that has gained significant attention in the field of scientific research. It is a derivative of benzoic acid and has two thienylcarbonyl groups attached to its structure. BTABA has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

3,4-bis[(2-thienylcarbonyl)amino]benzoic acid has been studied extensively for its potential applications in various fields of scientific research. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid has been shown to selectively detect copper ions in aqueous solutions, making it a potential candidate for environmental monitoring and biomedical imaging.
Another area of research is the use of 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid as a building block for the synthesis of new materials. 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid has been used to synthesize metal-organic frameworks (MOFs) that exhibit high surface area and catalytic activity. These materials have potential applications in gas storage, separation, and catalysis.

Mechanism of Action

The mechanism of action of 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid is not well understood. However, studies have shown that it interacts with metal ions, particularly copper ions, through the thienylcarbonyl groups attached to its structure. This interaction results in a change in the fluorescence properties of 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid, allowing for the detection of metal ions.
Biochemical and Physiological Effects:
3,4-bis[(2-thienylcarbonyl)amino]benzoic acid has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is relatively non-toxic and has low cytotoxicity. This makes it a potential candidate for biomedical applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid is its high selectivity for copper ions. This makes it a potential candidate for the detection of copper ions in complex biological samples. However, the limitations of 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid include its limited solubility in water and its relatively low fluorescence intensity.

Future Directions

There are several future directions for research on 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid. One area of research is the development of new fluorescent probes based on 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid for the detection of other metal ions. Another area of research is the synthesis of new materials based on 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid for various applications. Additionally, more studies are needed to understand the mechanism of action of 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of 3,4-bis[(2-thienylcarbonyl)amino]benzoic acid involves the reaction of 3,4-diaminobenzoic acid with thienylcarbonyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is obtained in high yield and purity after purification by column chromatography.